5-cyclopropyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

• IUPAC Name: 5-cyclopropyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C12H14N2O/c15-12-7-8-14(9-5-6-9)11-4-2-1-3-10(11)13-12/h1-4,9H,5-8H2,(H,13,15)
• InChI Key: DREUVCCPWCNFRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(=O)NC3=CC=CC=C32
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• CAS No.: 1461713-59-6

Description

5-cyclopropyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a chemical compound with the CAS Number: 1461713-59-6. It has a molecular weight of 202.26 and its IUPAC name is 5-cyclopropyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H14N2O/c15-12-7-8-14(9-5-6-9)11-4-2-1-3-10(11)13-12/h1-4,9H,5-8H2,(H,13,15). This indicates the molecular structure of the compound.

Physical and Chemical Properties Analysis

The compound is a powder at room temperature. The molecular weight is 202.26. The exact boiling point is not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Isocyanide-Based Synthesis : A novel method for synthesizing 2-aryl-2-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)acetamides through a five-component condensation reaction has been developed. This method operates at room temperature and the products exhibit antibacterial activities (Akbarzadeh et al., 2012).

• Agricultural Applications : The effects of 1,5-substituted 1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one derivatives on the growth and productivity of narrow-leafed lupin were studied. Certain derivatives were found to stimulate the growth of lupin roots and stems, and increase biomass, demonstrating potential agricultural benefits (Asakavičiūtė et al., 2013).

• Pharmacological Properties : Novel 5-cyclopropyl-1,4-benzodiazepin-2-ones were identified as potent and selective blockers of the slowly activating cardiac delayed rectifier potassium current (I(Ks)), highlighting their potential as class III antiarrhythmic agents (Butcher et al., 2003).

• Green Chemistry in Synthesis : Innovative green-chemistry approaches for the one-pot synthesis of novel 1,5-benzodiazepines have been developed, employing domino reactions. These methods emphasize operational simplicity, mild reaction conditions, and environmental sustainability (Wu & Wang, 2020).

• Metal-Catalyzed Synthesis : A metal-catalyzed tandem synthesis of 2,3,4,5-tetrahydro-1H-1,4-benzodiazepines has been reported, showcasing a one-pot reaction that includes two hydrogen-transfer reactions. This process highlights a versatile method for creating scaffolds for drug discovery (Jumde et al., 2015).

Safety and Hazards

The compound has been associated with hazard statements H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.